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Established Dosing from Clinical Trials

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Nazartinib

CAS No.: 1508250-71-2

Cat. No.: S547951

The recommended dose for Nazartinib in clinical studies is summarized in the following table. Please note

that this information is for research reference only [1] [2].

Dosage Form Recommended Phase 2 Dose Dosing Frequency
Tablets 150 mg Once daily [2]
Capsules 150 mg Once daily [2]

Preclinical Experimental Data

For research purposes, quantitative data on Nazartinib's potency from biochemical and cellular assays can
inform experimental design. The data below, primarily from one source, illustrates its activity against various

EGFR mutants [3] [4].

Assay Type EGFR Mutation Potency (IC50/EC50/Ki)
Biochemical (Ki) Mutant (general) 0.031 uM [4]

Cellular (EC50) L858R 5nM [4]

Cellular (EC50) Ex19del 1 nM [4]
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Assay Type EGFR Mutation
Cellular (EC50) L858R/T790M
Cellular (1C50) L858R/T790M
Cellular (1C50) G719S/T790M

Potency (IC50/EC50/Ki)

3 nM [4]

~10 nM [3]

~100 nM [3]

Experimental Workflow & Mechanism of Action

The diagram below outlines Nazartinib's mechanism of action as a covalent, irreversible inhibitor, which is

crucial for designing relevant experiments.

Covalent Irreversible Binding

Cysteine 797 (C797)
in ATP-binding pocket

Selective Targeting Spared (60x selectivity)

Mutant EGFR

(e.g., L858R, ex19del, T790M) HIEHRTES SEAR

Constitutive Activation
Blocked by Nazartinib

Inhibition of
Downstream Signaling
(MAPK, AKT)

Experimental Outcome:
Inhibition of Tumor Cell
Proliferation & Survival
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Guidance for Researchers

Since official dose adjustment protocols are not publicly available in the search results, here are steps you

can take in your research:

e Consult Preclinical Models: The cellular and biochemical potency data (IC50/EC50) in the table
above can serve as a starting point for determining effective concentrations in in vitro assays.
Subsequent dose-response experiments are necessary to establish optimal dosing for your specific
research models [3] [4].

¢ Focus on Key Mutations: Nazartinib shows high potency against classic EGFR mutations (ex19del,
L858R) and the T790M resistance mutation. Be aware that its efficacy may be lower against some
less common mutations, such as G719S or L861Q, especially when combined with T790M [3].

e Acknowledge the Lack of Guidelines: For formal technical support documentation, it is important to
state: "Specific clinical guidelines for dose adjustment in response to adverse events are not
provided in the available literature and would typically be defined in the clinical trial protocol
managed by the sponsoring pharmaceutical company."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Clinical efficacy and safety of nazartinib for epidermal ... [pmc.ncbi.nim.nih.gov]

2. Nazartinib for treatment-naive EGFR-mutant non—small cell ... [sciencedirect.com]

3. Characterization of the efficacies of osimertinib and nazartinib against... [oncotarget.com]
4. | EGFR | TargetMol Nazartinib [targetmol.com]

To cite this document: Smolecule. [Established Dosing from Clinical Trials]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b547951#nazartinib-dose-

adjustment-guidelines]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s547951?utm_src=pdf-body-img
https://www.oncotarget.com/article/22297/text/
https://www.targetmol.com/compound/nazartinib
https://www.smolecule.com/products/s547951?utm_src=pdf-body
https://www.oncotarget.com/article/22297/text/
https://www.smolecule.com/products/s547951?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8154402/
https://www.sciencedirect.com/science/article/pii/S0959804922003021
https://www.oncotarget.com/article/22297/text/
https://www.targetmol.com/compound/nazartinib
https://www.smolecule.com/products/b547951#nazartinib-dose-adjustment-guidelines
https://www.smolecule.com/products/b547951#nazartinib-dose-adjustment-guidelines
https://www.smolecule.com/products/b547951#nazartinib-dose-adjustment-guidelines
https://www.smolecule.com/products/s547951?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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